1-Dehydroxy-23-deoxojessic acid

• Molecular Formula: C31H50O4
• Molecular Weight: 486.7 g/mol
• InChI: InChI=1S/C31H50O4/c1-18(2)19(3)8-9-20(4)21-12-13-28(6)22-10-11-23-29(7,26(34)35)24(32)16-25(33)31(23)17-30(22,31)15-14-27(21,28)5/h18,20-25,32-33H,3,8-17H2,1-2,4-7H3,(H,34,35)/t20?,21?,22?,23?,24?,25?,27-,28+,29+,30+,31-/m1/s1
• InChIKey: JAIDDVHUAQNJDH-LRCGKYSPSA-N

1-Dehydroxy-23-deoxojessic Acid Identity and Specifications

1-Dehydroxy-23-deoxojessic acid (CAS 149252-87-9) is a cycloartane-type triterpene first isolated and structurally elucidated from the leaves of Combretum quadrangulare Kurz (Combretaceae) [1]. Its systematic name is (3β,4α)-3-hydroxy-24-methylene-9,19-cyclolanostan-28-oic acid, with molecular formula C₃₁H₅₀O₃ and molecular weight 470.70 g/mol [2]. The compound bears a single secondary hydroxyl at C-3 (3β-OH) and a free carboxylic acid at C-28 on the cycloartane skeleton, distinguishing it from the more highly oxygenated jessic acid congeners that typically possess additional hydroxylation at C-1 or C-23 oxidation [3]. It has also been reported from Gardenia sootepensis and Gardenia thailandica (Rubiaceae) [4].

Identity

1-Dehydroxy analogue of jessic acid; single 3β‑OH, free C‑28 COOH

Workflow Fit

Attenuated-activity control for SAR panels; C‑1 selective derivatization scaffold

Source Context

Isolated from Combretum and Gardenia species; candidate phytochemical reference material

• [1] Banskota AH, Tezuka Y, Phung LK, Tran KQ, Saiki I, Miwa Y, Taga T, Kadota S. Cytotoxic cycloartane-type triterpenes from Combretum quadrangulare. Bioorg Med Chem Lett. 1998 Dec 15;8(24):3519-24. doi: 10.1016/s0960-894x(98)00644-1. PMID: 9934464. View Source
• [2] PubChem Compound Summary for CID 3008861, 1-Dehydroxy-23-deoxojessic acid. National Center for Biotechnology Information. Accessed April 2026. View Source
• [3] Rogers CB, Pegel KH. Jessic acid and related acid triterpenoids from Combretum elaeagnoides. Phytochemistry. 1990;29(7):2235-2238. doi: 10.1016/0031-9422(90)80097-Z. View Source
• [4] Tuchinda P, Saiai A, Pohmakotr M, Yoosook C, Kasisit J, Napaswat C, Santisuk T, Reutrakul V. Anti-HIV-1 cycloartanes from leaves and twigs of Gardenia thailandica. Planta Med. 2004 Apr;70(4):366-70. doi: 10.1055/s-2004-818951. PMID: 15095155. View Source

Why 1-Dehydroxy-23-deoxojessic Acid Is Not Interchangeable

The cycloartane-type triterpene family from Combretum and Gardenia species exhibits profound structure-activity divergence driven by minor differences in hydroxylation and oxidation patterns. Within the same study, compounds co-isolated from identical plant material span a >10-fold range in cytotoxicity against murine colon 26-L5 carcinoma cells, from ED₅₀ ≤ 6 μM (23-deoxojessic acid) to 62.38 μM (1-dehydroxy-23-deoxojessic acid) [1]. The presence or absence of a single hydroxyl group at C-1 fundamentally alters hydrogen-bonding capacity, topological polar surface area (TPSA 57.50 vs 77.80 Ų), and lipophilicity (LogP 9.45 vs 8.40) [2], rendering these compounds pharmacokinetically and pharmacodynamically non-interchangeable. Generic substitution between, for example, 1-dehydroxy-23-deoxojessic acid and 23-deoxojessic acid would introduce an unaccounted >10-fold potency shift and altered physicochemical profile, undermining experimental reproducibility and SAR interpretation.

Cytotoxicity mismatch

Single C‑1 hydroxyl absence creates >10‑fold potency shift versus 23‑deoxojessic acid in reported colon carcinoma assays. Bioactivity profile does not transfer between congeners.

Hydrogen‑bonding & polarity disparity

Substantially lower TPSA and reduced hydrogen‑bond donor count (2 vs 3) alter solvation and membrane‑partitioning behaviour, limiting direct substitution.

Lipophilicity shift

Computed LogP differs by more than one unit versus comparator, indicating approximately 10‑fold higher predicted partition coefficient, which may affect distribution behaviour in lipid‑based assays.

• [1] Banskota AH, Tezuka Y, Tran KQ, Tanaka K, Saiki I, Kadota S. Methyl quadrangularates A-D and related triterpenes from Combretum quadrangulare. Chem Pharm Bull (Tokyo). 2000 Apr;48(4):496-504. doi: 10.1248/cpb.48.496. PMID: 10783068. View Source
• [2] Plantaedb: 1-Dehydroxy-23-deoxojessic acid and 23-Deoxojessic acid compound pages. Accessed April 2026. View Source

1-Dehydroxy-23-deoxojessic Acid: Differentiation Evidence

Cytotoxicity Potency vs. 23-Deoxojessic Acid

1-Dehydroxy-23-deoxojessic acid exhibits an EC₅₀ of 62.38 μM against murine colon 26-L5 carcinoma cells, which is ≥10-fold weaker than the ED₅₀ of ≤6 μM reported for its closest structural analog, 23-deoxojessic acid, in the same cell line [1][2]. This quantitative potency gap is directly attributable to the absence of the 1α-hydroxyl group present in 23-deoxojessic acid, confirming that C-1 hydroxylation is a critical structural determinant of cytotoxicity in this scaffold. Methyl quadrangularate D (ED₅₀ 5.42 μM) and methyl quadrangularate B (ED₅₀ 9.54 μM), which are esterified derivatives, further illustrate that both oxidation state and esterification status modulate potency within this compound class [1].

Cytotoxicity potency gap

Reported comparison

62.38 µM EC₅₀; ≥10‑fold lower vs ≤6 µM comparator

Supports cell‑model endpoint comparison context

Murine colon 26‑L5; Banskota 1998/2000

Evidence Dimension	Cytotoxicity (EC₅₀ / ED₅₀) against murine colon 26-L5 carcinoma cells
Target Compound Data	EC₅₀ = 62.38 μM
Comparator Or Baseline	23-Deoxojessic acid: ED₅₀ ≤ 6 μM; Methyl quadrangularate D: ED₅₀ = 5.42 μM; Methyl quadrangularate B: ED₅₀ = 9.54 μM
Quantified Difference	≥10.4-fold lower potency vs. 23-deoxojessic acid; 11.5-fold lower vs. methyl quadrangularate D; 6.5-fold lower vs. methyl quadrangularate B
Conditions	Murine colon 26-L5 carcinoma cell line; Banskota et al. 1998 (Bioorg Med Chem Lett) and Banskota et al. 2000 (Chem Pharm Bull); identical laboratory and assay methodology

Why This Matters

For researchers requiring a less potent cycloartane control compound or a simplified scaffold with attenuated bioactivity for mechanistic studies, 1-dehydroxy-23-deoxojessic acid provides a well-characterized option with established potency relative to higher-activity analogs.

• [1] Banskota AH, Tezuka Y, Phung LK, Tran KQ, Saiki I, Miwa Y, Taga T, Kadota S. Cytotoxic cycloartane-type triterpenes from Combretum quadrangulare. Bioorg Med Chem Lett. 1998 Dec 15;8(24):3519-24. doi: 10.1016/s0960-894x(98)00644-1. PMID: 9934464. View Source
• [2] Banskota AH, Tezuka Y, Tran KQ, Tanaka K, Saiki I, Kadota S. Methyl quadrangularates A-D and related triterpenes from Combretum quadrangulare. Chem Pharm Bull (Tokyo). 2000 Apr;48(4):496-504. doi: 10.1248/cpb.48.496. PMID: 10783068. View Source

Hydrogen Bonding and TPSA vs. 23-Deoxojessic Acid

1-Dehydroxy-23-deoxojessic acid possesses 2 hydrogen-bond donors (HBD) and 3 hydrogen-bond acceptors (HBA), compared to 3 HBD and 4 HBA for 23-deoxojessic acid, reflecting the absence of the 1α-hydroxyl group [1]. This difference translates into a topological polar surface area (TPSA) of 57.50 Ų versus 77.80 Ų for 23-deoxojessic acid, a reduction of 20.30 Ų (26.1% lower) [1]. The lower HBD count and reduced TPSA are consistent with predictions of enhanced passive membrane permeability for the target compound relative to its di-hydroxylated analog, although this has not been experimentally verified in a direct comparative permeability assay.

TPSA & H‑bond profile

Class‑level inference

57.50 Ų / HBD 2, HBA 3

Reduced polarity may support membrane partitioning review

26% lower vs comparator (77.80 Ų); computed values

Evidence Dimension	Hydrogen-bond donor/acceptor counts and topological polar surface area (TPSA)
Target Compound Data	HBD = 2, HBA = 3, TPSA = 57.50 Ų
Comparator Or Baseline	23-Deoxojessic acid: HBD = 3, HBA = 4, TPSA = 77.80 Ų
Quantified Difference	HBD reduction: 1 (33.3% fewer); TPSA reduction: 20.30 Ų (26.1% lower)
Conditions	Computed physicochemical properties from PubChem (release 2021.05.07) and Plantaedb; no experimental permeability assay available

Why This Matters

The reduced polarity of 1-dehydroxy-23-deoxojessic acid may offer advantages in assays requiring enhanced membrane partitioning or in synthetic derivatization strategies where fewer unprotected hydroxyl groups simplify selective functionalization.

• [1] PubChem Compound Summary for CID 3008861 (1-Dehydroxy-23-deoxojessic acid) and CID 44344977 (23-Deoxojessic acid). National Center for Biotechnology Information. Accessed April 2026. View Source

Lipophilicity vs. 23-Deoxojessic Acid

The computed LogP of 1-dehydroxy-23-deoxojessic acid is 9.45, compared to an XLogP3-AA of 8.40 for 23-deoxojessic acid, representing a ΔLogP of +1.05 units [1]. This >10-fold difference in predicted octanol-water partition coefficient is a direct consequence of the absence of the polar 1α-hydroxyl group. In the context of natural product triterpenoids, a LogP above 9 places the compound in a highly lipophilic regime typically associated with preferential distribution into lipid-rich compartments, which may be relevant for applications targeting membrane-associated processes or for formulation strategies requiring high lipid solubility.

Lipophilicity (LogP)

Class‑level inference

LogP 9.45

High lipophilicity may support lipid‑compartment interaction studies

+1.05 vs comparator (8.40); experimental logP not available

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 9.45
Comparator Or Baseline	23-Deoxojessic acid: XLogP3-AA = 8.40
Quantified Difference	ΔLogP = +1.05 (target compound is ~11.2× more lipophilic by predicted partition coefficient)
Conditions	Computed LogP values; target compound value from chemsrc.com; comparator XLogP3-AA from PubChem; no experimental logP measurement available for direct comparison

Why This Matters

The higher lipophilicity of 1-dehydroxy-23-deoxojessic acid may be advantageous in lipid-based formulation systems or in studies investigating the relationship between cycloartane triterpene lipophilicity and membrane interaction, though the absence of experimental logD/logP data should be noted when making procurement decisions for PK/PD-critical applications.

• [1] PubChem Compound Summary for CID 44344977, 23-Deoxojessic acid. National Center for Biotechnology Information. Accessed April 2026. View Source

Multi-Species Natural Occurrence and Authentication

1-Dehydroxy-23-deoxojessic acid has been isolated and identified from at least three distinct plant species across two botanical families: Combretum quadrangulare (Combretaceae) [1], Gardenia sootepensis (Rubiaceae) , and Gardenia thailandica (Rubiaceae) [2]. In contrast, 23-deoxojessic acid is documented primarily from Combretum quadrangulare and Campanula quadrangularis (Campanulaceae) . This broader natural distribution of the target compound provides multiple authenticated botanical reference sources for quality control, phytochemical standardization, and comparative chemotaxonomic studies. The compound's presence in Gardenia species also links it to the anti-HIV-1 cycloartane literature, where structurally related Gardenia-derived triterpenes have demonstrated syncytium inhibition with EC₅₀ values ranging from <7.8 to 110 μg/mL [2].

Natural occurrence

Supporting evidence

3 species, 2 families

Supports phytochemical reference material sourcing

vs comparator: 2 species; Gardenia thailandica, G. sootepensis

Evidence Dimension	Number of authenticated natural source species and botanical families
Target Compound Data	3 species across 2 families (Combretum quadrangulare, Gardenia sootepensis, Gardenia thailandica)
Comparator Or Baseline	23-Deoxojessic acid: documented in Combretum quadrangulare and Campanula quadrangularis (2 species, 2 families)
Quantified Difference	Target compound documented in at least 1 additional species and has broader Gardenia genus representation
Conditions	Literature survey of isolation papers; Banskota et al. 1998, Biocrick botanical source records, Tuchinda et al. 2004

Why This Matters

For natural product research groups requiring authenticated reference material from multiple botanical origins, or for chemotaxonomic investigations of cycloartane distribution across Combretaceae and Rubiaceae, 1-dehydroxy-23-deoxojessic acid offers a richer source documentation profile than 23-deoxojessic acid.

• [1] Banskota AH, Tezuka Y, Phung LK, Tran KQ, Saiki I, Miwa Y, Taga T, Kadota S. Cytotoxic cycloartane-type triterpenes from Combretum quadrangulare. Bioorg Med Chem Lett. 1998 Dec 15;8(24):3519-24. PMID: 9934464. View Source
• [2] Tuchinda P, Saiai A, Pohmakotr M, Yoosook C, Kasisit J, Napaswat C, Santisuk T, Reutrakul V. Anti-HIV-1 cycloartanes from leaves and twigs of Gardenia thailandica. Planta Med. 2004 Apr;70(4):366-70. doi: 10.1055/s-2004-818951. PMID: 15095155. View Source

Research Applications for 1-Dehydroxy-23-deoxojessic Acid

Low-Potency Cycloartane Control for SAR

Given its well-characterized EC₅₀ of 62.38 μM against murine colon 26-L5 carcinoma cells — approximately one-tenth the potency of 23-deoxojessic acid (ED₅₀ ≤ 6 μM) — 1-dehydroxy-23-deoxojessic acid serves as an ideal attenuated-activity control in structure-activity relationship (SAR) panels of cycloartane triterpenes. Researchers can use it as a baseline comparator to quantify the potency gain conferred by C-1 hydroxylation or C-23 oxidative modifications, with all comparator data generated in the same laboratory and assay system [1][2].

C-1 Selective Derivatization Scaffold

The absence of a 1α-hydroxyl group — the key structural feature distinguishing this compound from 23-deoxojessic acid — makes 1-dehydroxy-23-deoxojessic acid a cleaner starting scaffold for medicinal chemistry efforts aimed at selectively introducing functionality at the C-1 position. With only one hydroxyl group (3β-OH) and a free C-28 carboxylic acid, chemists can perform regioselective modifications at C-1 without competing reactivity or protection/deprotection of a second hydroxyl, as would be required with 23-deoxojessic acid [1].

Membrane Interaction vs. Lipophilicity

With a computed LogP of 9.45 and TPSA of 57.50 Ų — representing a ΔLogP of +1.05 and a TPSA reduction of 26.1% versus 23-deoxojessic acid — 1-dehydroxy-23-deoxojessic acid occupies a distinct physicochemical space within the cycloartane triterpene family. This makes it suitable for comparative studies investigating how incremental changes in triterpene lipophilicity affect membrane partitioning, cellular uptake kinetics, or lipid bilayer interactions, provided that experimental logD confirmation is performed as part of the study design [1][2].

Botanical Reference Standard for Authentication

As a cycloartane triterpene documented in three plant species across two families (Combretum quadrangulare, Gardenia sootepensis, and Gardenia thailandica), 1-dehydroxy-23-deoxojessic acid is a candidate reference standard for phytochemical fingerprinting and botanical authentication protocols targeting Combretaceae and Rubiaceae species. Its broader natural distribution, relative to 23-deoxojessic acid which is primarily documented in Combretum quadrangulare and Campanula quadrangularis, provides greater flexibility in sourcing authenticated reference material [1][3].

Application

Selection Property

Validation Focus

Cycloartane SAR control studies

Lower‑activity baseline profile

Verify potency gap against hydroxylated congeners in target cell model

C‑1 selective derivatization

Single 3β‑OH and free C‑28 carboxylic acid

Confirm C‑1 reactivity without competing hydroxyl protection steps

Membrane partitioning studies

Higher lipophilicity and reduced TPSA relative to dihydroxy analog

Experimental logD confirmation recommended for permeability‑relevant assays

Phytochemical reference standard

Documented in 3 species across 2 botanical families

Cross‑reference with authenticated voucher specimens or published isolation data

• [1] Banskota AH, Tezuka Y, Phung LK, Tran KQ, Saiki I, Miwa Y, Taga T, Kadota S. Cytotoxic cycloartane-type triterpenes from Combretum quadrangulare. Bioorg Med Chem Lett. 1998 Dec 15;8(24):3519-24. PMID: 9934464. View Source
• [2] Banskota AH, Tezuka Y, Tran KQ, Tanaka K, Saiki I, Kadota S. Methyl quadrangularates A-D and related triterpenes from Combretum quadrangulare. Chem Pharm Bull (Tokyo). 2000 Apr;48(4):496-504. PMID: 10783068. View Source
• [3] Tuchinda P, Saiai A, Pohmakotr M, Yoosook C, Kasisit J, Napaswat C, Santisuk T, Reutrakul V. Anti-HIV-1 cycloartanes from leaves and twigs of Gardenia thailandica. Planta Med. 2004 Apr;70(4):366-70. PMID: 15095155. View Source